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The ABs-type intermetallic compound, Lanthanum Pentanickel (LaNis), stands as a cornerstone
material in the field of hydrogen storage, particularly for its application as the negative
electrode in Nickel-Metal Hydride (Ni-MH) batteries.[1][2][3] Its ability to rapidly and reversibly
absorb and desorb large quantities of hydrogen at near-ambient conditions has made it a
benchmark for researchers and a component in commercial applications.[4] However, the
practical implementation of LaNis is hindered by a significant performance bottleneck: capacity
degradation upon prolonged electrochemical cycling. This degradation is primarily caused by
decrepitation—the pulverization of the alloy particles due to mechanical stresses from lattice
expansion and contraction during hydrogenation and dehydrogenation.

To overcome this limitation, significant research has focused on the elemental substitution
within the LaNis crystal lattice. One of the most successful and widely studied strategies is the
partial substitution of nickel (Ni) with aluminum (Al), leading to alloys such as LaNia.sAlo.s.[5][6]
[7] This guide, from the perspective of a Senior Application Scientist, provides a comprehensive
performance comparison between the parent LaNis alloy and its Al-substituted counterpart,
LaNia.sAlo.s. We will delve into the structural and thermodynamic underpinnings of their
performance differences, present supporting experimental data, and outline the methodologies
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required for their evaluation, enabling researchers and drug development professionals to
make informed decisions in material selection.

The Structural and Thermodynamic Rationale: How
Aluminum Alters Performance

The performance characteristics of these materials are intrinsically linked to their crystal
structure and thermodynamic stability. Both LaNis and LaNia.sAlo.5 crystallize in the hexagonal
CaCus-type structure, which provides the interstitial sites necessary for hydrogen atom
accommodation.[5][8][9]

The pivotal difference arises from the substitution of Ni atoms with Al atoms. Aluminum has a
larger atomic radius than nickel, which forces an expansion of the crystal lattice. This results in
an increased unit cell volume in LaNia.sAlo.s compared to LaNis.[8][10] This structural
modification is not merely a physical change; it has profound thermodynamic consequences.

The increased volume of the interstitial sites in the LaNia.sAlo.s lattice leads to a more stable
environment for the absorbed hydrogen atoms. This enhanced stability is experimentally
observed in the Pressure-Composition Isotherm (PCI) curves, which plot the equilibrium
hydrogen pressure against the hydrogen concentration in the alloy at a constant temperature.
[11] The Al-substituted alloy, LaNia.sAlo.s, consistently exhibits a lower plateau pressure for
hydride formation compared to LaNis.[5][6] A lower plateau pressure signifies that the hydride is
thermodynamically more stable, as less pressure is required to drive hydrogen into the
material. This is further confirmed by the more negative enthalpy of hydride formation (AH) for
the Al-containing alloy.[6]
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Caption: Conceptual comparison of capacity retention over charge/discharge cycles.

Kinetics and High-Rate Dischargeability (HRD)

The rate at which an electrode can be charged and discharged is critical for high-power
applications. The increased thermodynamic stability of the hydride in LaNis.sAlo.s means that
more energy is required to release the hydrogen, which translates to slower kinetics. [6][12]The
hydrogen diffusion coefficient is also lower in the Al-substituted alloy. [6][7]As a result, LaNis
generally exhibits superior high-rate dischargeability, maintaining a higher fraction of its
capacity at high current densities compared to LaNia.sAlo.s.

Comparative Performance Data
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Performance Metric

LaNis

LaNias.sAlo.5

Rationale for
Difference

Crystal Structure

Hexagonal CaCus

Hexagonal CaCus

Same base structure.

Larger atomic radius

Unit Cell Volume Smaller Larger of Al compared to Ni.
[8](10]
Increased lattice size
Plateau Pressure Higher Lower leads to a more stable

hydride. [5][6]

Initial Discharge

Capacity

~275-320 mAh/g

~200-275 mAh/g

Substitution of active
Ni with Al reduces
hydrogen storage
sites. [6][7][8][13]

Cycling Stability

Poor (Significant

fading)

Excellent (High

capacity retention)

Al substitution
stabilizes the lattice,
reducing decrepitation

and corrosion. [8][14]

Activation

Relatively Fast

Slower / Longer

Incubation

Al may affect surface
properties and initial
hydrogenation. [5]

Kinetics (H Diffusion)

Faster

Slower

The more stable
hydride in the Al-alloy
releases hydrogen

more slowly. [6][7]

High-Rate
Dischargeability

Good to Excellent

Moderate

Faster kinetics allow
for better performance
under high current

loads.

Experimental Protocols for Validation

© 2026 BenchChem. All rights reserved.

5/11

Tech Support


https://www.atlantis-press.com/article/25841796.pdf
https://www.barc.gov.in/barc_nl/2022/2022091007.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11063433/
https://www.researchgate.net/publication/291995149_Effects_of_Al_partial_substitution_for_Ni_on_properties_of_LaNi5-xAlx
https://www.researchgate.net/publication/291995149_Effects_of_Al_partial_substitution_for_Ni_on_properties_of_LaNi5-xAlx
https://www.researchgate.net/publication/367236492_EFFECT_OF_LOW_Al_CONTENT_ON_THE_ELECTRODE_PERFORMANCE_OF_LaNi_5-x_Al_x_HYDROGEN_STORAGE_ALLOYS
https://www.atlantis-press.com/article/25841796.pdf
https://www.researchgate.net/publication/26363930_Effect_of_partial_substitution_of_nickel_by_tin_aluminum_manganese_and_palladium_on_the_properties_of_LaNi5-type_metal_hydride_alloys
https://www.atlantis-press.com/article/25841796.pdf
https://www.researchgate.net/publication/272219619_Degradation_of_LaNi5_and_LaNi47Al03_Hydrogen-Absorbing_Alloys_by_Cycling
https://pmc.ncbi.nlm.nih.gov/articles/PMC11063433/
https://www.researchgate.net/publication/291995149_Effects_of_Al_partial_substitution_for_Ni_on_properties_of_LaNi5-xAlx
https://www.researchgate.net/publication/367236492_EFFECT_OF_LOW_Al_CONTENT_ON_THE_ELECTRODE_PERFORMANCE_OF_LaNi_5-x_Al_x_HYDROGEN_STORAGE_ALLOYS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

To ensure the integrity and reproducibility of these findings, standardized experimental
protocols are essential.

Alloy Synthesis and Electrode Preparation

o Synthesis: The alloys are typically prepared by arc-melting stoichiometric amounts of high-
purity Lanthanum (99.9%), Nickel (99.95%), and Aluminum (99.9%) under an argon
atmosphere. [9][15]The resulting ingot is flipped and re-melted several times to ensure
homogenetity.

e Pulverization: The brittle ingot is mechanically crushed and ground into a fine powder (e.g.,
<45 pm).

o Electrode Fabrication: The alloy powder is mixed with a conductive agent (e.g., carbon black)
and a binder (e.g., polytetrafluoroethylene - PTFE). This mixture is then cold-pressed onto a
current collector (e.g., nickel foam) to form the working electrode.

Electrochemical Characterization Workflow

The performance is evaluated in a three-electrode electrochemical cell.

o Cell Assembly:

(¢]

Working Electrode: The prepared LaNis or LaNia.sAlo.s electrode.

[¢]

Counter Electrode: A sintered Ni(OH)2/NiOOH electrode with a large capacity.

[¢]

Reference Electrode: An Hg/HgO electrode is typically used for stable potential reference.

o

Electrolyte: A6 M potassium hydroxide (KOH) aqueous solution.

o Activation: The cell is subjected to 5-10 charge/discharge cycles at a low rate (e.g., C/10, or
~30 mA/g) until a stable discharge capacity is achieved.

o Performance Testing:

o Cycling Stability: The electrode is cycled at a constant rate (e.g., C/2) for hundreds of
cycles, with the discharge capacity recorded for each cycle.
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o High-Rate Dischargeability: The electrode is fully charged and then discharged
sequentially at increasing current densities (e.g., C/5, C/2, 1C, 2C) to measure capacity
retention at higher rates.

Electrochemical Testing

Cycling Stability
Materi . Test
aterial Preparation Performance Data
Working - (Capacity, Stability, HRD)
Arc Melting Mechanical »| Mixing & Pressing | Electrode ,, Eﬁssemble 3-Electrode > [ Activation High-Rate
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Click to download full resolution via product page

Caption: Experimental workflow from alloy synthesis to electrochemical characterization.

Conclusion and Application-Oriented Insights

The comparison between LaNis and LaNis.sAlo.s electrodes presents a classic engineering
trade-off between peak performance and long-term durability.

» LaNis remains a superior choice for applications where maximum capacity and high power
output are the primary drivers and where cycle life is a secondary concern. Its fast kinetics
and high hydrogen storage capacity are advantageous for short-duration, high-demand
scenarios.

o LaNia.sAlo.5, conversely, is the material of choice for applications demanding high reliability,
safety, and long operational life. [8][14]lts exceptional cycling stability, born from a more
robust crystal lattice, ensures consistent performance over thousands of cycles, making it
ideal for consumer electronics, energy storage systems, and other applications where
longevity is paramount.

Ultimately, the decision to use LaNis or its Al-substituted variant is not a matter of which is
"better," but which is better suited for the specific demands of the target application. This guide
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provides the foundational data and mechanistic understanding to empower researchers and
engineers to make that critical choice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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